Cas no 179695-10-4 (3-Methylhexane-1,3-diol)
3-Methylhexane-1,3-diol structure
Product Name:3-Methylhexane-1,3-diol
CAS No:179695-10-4
MF:C7H16O2
MW:132.200742721558
CID:2783120
Update Time:2023-08-07
3-Methylhexane-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylhexan-1,3-diol
- 3-Methylhexane-1,3-diol
- 3-methyl-1,3-hexanediol
-
- Inchi: 1S/C7H16O2/c1-3-4-7(2,9)5-6-8/h8-9H,3-6H2,1-2H3
- InChI Key: RPMYTAWDAZFCBO-UHFFFAOYSA-N
- SMILES: OC(C)(CCO)CCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 73.3
- XLogP3: 0.7
- Topological Polar Surface Area: 40.5
3-Methylhexane-1,3-diol Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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